Cas no 1251561-43-9 (3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea
• CAS No: 1251561-43-9
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 5767385
• PubChem ID: 52992667
• Update Time: 2025-10-24

3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-(2-hydroxy-2-thiophen-3-ylethyl)urea
• VU0524797-1
• F5857-1496
• 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea
• AKOS024523543
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-hydroxy-2-(thiophen-3-yl)ethyl)urea
• 1251561-43-9

• Inchi： 1S/C14H14N2O4S/c17-11(9-3-4-21-7-9)6-15-14(18)16-10-1-2-12-13(5-10)20-8-19-12/h1-5,7,11,17H,6,8H2,(H2,15,16,18)
• InChI Key： UNCARPCAUAOZOO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1C=CC2=C(C=1)OCO2)=O)O

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea (CAS No. 1251561-43-9)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea, identified by its CAS No. 1251561-43-9, is a chemically synthesized urea derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both a benzodioxole and a thiophene moiety in its structure makes it a promising candidate for targeting specific biological pathways, particularly in the context of neurological and inflammatory disorders.

In recent years, the scientific community has shown increasing interest in urea-based compounds due to their versatility in medicinal chemistry. The 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea stands out for its potential to modulate enzyme activity and receptor interactions. Researchers are particularly intrigued by its ability to cross the blood-brain barrier, a property that could be leveraged in the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and neuroprotection, topics frequently searched in academic and healthcare forums.

The synthesis of CAS No. 1251561-43-9 involves multi-step organic reactions, including the coupling of benzodioxole and thiophene derivatives. Its structural complexity requires precise control over reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further pharmacological studies. The demand for high-purity research chemicals has surged, driven by advancements in precision medicine and personalized therapeutics, making this compound a valuable asset in modern laboratories.

Another area of interest is the potential role of 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea in modulating inflammatory responses. Preclinical studies suggest that its unique structure may inhibit key pro-inflammatory cytokines, offering a novel approach to managing chronic inflammatory conditions. This is particularly relevant given the rising global prevalence of autoimmune diseases and the search for new anti-inflammatory agents. The compound's mechanism of action is currently under investigation, with preliminary data indicating interactions with GPCRs and kinase pathways.

From a commercial perspective, CAS No. 1251561-43-9 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications extend beyond therapeutics, with potential uses in agricultural chemistry and material science. The compound's stability under various environmental conditions makes it a candidate for further exploration in these fields. As the scientific community continues to uncover its properties, the demand for this compound is expected to grow, particularly in regions with robust biotech and pharma sectors.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]urea represents a fascinating example of how urea derivatives can be engineered for diverse applications. Its unique structural features and potential biological activities make it a compound of significant interest in both academic and industrial settings. As research progresses, this molecule may pave the way for innovative solutions in drug development and disease management, addressing some of the most pressing health challenges of our time.